# Technical Support Center: Addressing Drug Resistance in Quinolone-Based Antibacterial Agents

**Author**: BenchChem Technical Support Team. **Date**: May 2026

***Compound of Interest***

| | |
|---|---|
| *Compound Name:* | *2-(4-Tert-butylphenyl)quinoline-4-carbohydrazide* |
| *CAS No.:* | *524933-35-5* |
| *Cat. No.:* | *B457731* |

*Get Quote*

A-Hub for Researchers, Scientists, and Drug Development Professionals

Welcome to the technical support center dedicated to navigating the complexities of drug resistance in quinoline-based antibacterial agents. As Senior Application Scientists, we have compiled this resource to provide you with not only step-by-step protocols but also the underlying scientific reasoning to empower your research and development efforts. This guide is structured to address common challenges and frequently asked questions, offering practical solutions and troubleshooting strategies.

## Section 1: Frequently Asked Questions (FAQs)

This section addresses common conceptual and practical questions that arise during the study of quinolone resistance.

Q1: What are the primary mechanisms of resistance to quinoline-based antibacterial agents?

A1: Bacterial resistance to quinolones is a multifaceted issue, primarily driven by three key mechanisms[1][2]:

- Target-Mediated Resistance: This is the most prevalent and clinically significant form of resistance. It involves mutations in the genes encoding the target enzymes of quinolones: DNA gyrase (encoded by gyrA and gyrB) and topoisomerase IV (encoded by parC and parE). These mutations alter the enzyme structure, reducing the binding affinity of quinolone drugs and thereby diminishing their inhibitory effect.[2][3]
- Reduced Intracellular Drug Concentration: Bacteria can limit the accumulation of quinolones through two main strategies:
  - Efflux Pumps: Overexpression of multidrug resistance (MDR) efflux pumps actively transports quinolones out of the bacterial cell, preventing them from reaching their intracellular targets.[4]
  - Decreased Permeability: Alterations in the bacterial cell membrane, such as the downregulation of porin proteins, can reduce the influx of quinolones into the cell.
- Plasmid-Mediated Quinolone Resistance (PMQR): This form of resistance is conferred by genes located on mobile genetic elements (plasmids) that can be transferred between bacteria.[5][6] PMQR mechanisms include:
  - Qnr proteins: These proteins protect DNA gyrase and topoisomerase IV from quinolone inhibition.[5][6]
  - Enzymatic modification: A variant of an aminoglycoside acetyltransferase, AAC(6')-Ib-cr, can modify and inactivate certain fluoroquinolones.[5][6]
  - Plasmid-encoded efflux pumps: Genes such as qepA and oqxAB encode for efflux pumps that contribute to reduced quinolone accumulation.[5][6]

Q2: My novel quinoline compound shows potent activity against susceptible strains but is inactive against known resistant strains. What are the likely reasons?

A2: This is a common challenge in quinolone development. The lack of activity against resistant strains likely points to one or more of the resistance mechanisms mentioned above. Here’s a

© 2026 BenchChem. All rights reserved.

breakdown of potential causes and how to investigate them:

- Target-Site Mutations: Your compound may be unable to effectively bind to the mutated DNA gyrase or topoisomerase IV. To investigate this, you should sequence the quinolone resistance-determining regions (QRDRs) of the gyrA, gyrB, parC, and parE genes in the resistant strains.[2][7]

- Efflux Pump Activity: The resistant strain may be overexpressing an efflux pump that recognizes your compound as a substrate. You can test this by performing a minimum inhibitory concentration (MIC) assay in the presence and absence of a known efflux pump inhibitor (EPI), such as phenylalanine-arginine β-naphthylamide (PAβN). A significant reduction in the MIC in the presence of the EPI suggests efflux is a contributing factor.[3]

- Plasmid-Mediated Resistance: The resistant strain may harbor plasmids carrying PMQR genes. You can screen for the presence of these genes (e.g., qnr, aac(6')-Ib-cr, qepA) using PCR.[1][8]

Q3: I am observing inconsistent Minimum Inhibitory Concentration (MIC) results for my quinolone compounds across replicate experiments. What could be the cause?

A3: Inconsistent MIC values can be frustrating and can undermine the reliability of your data. Several factors can contribute to this variability:

- Compound Solubility and Homogeneity: Poor solubility of your quinolone derivative can lead to inconsistent concentrations in your assay wells.[9] Ensure your compound is fully dissolved in the appropriate solvent and that the stock solution is homogenous before preparing dilutions.

- Inoculum Preparation: The density of the bacterial inoculum is critical for reproducible MIC results. Ensure you are accurately standardizing your inoculum to the recommended McFarland standard (typically 0.5) and that the final concentration in the wells is consistent.[10]

- Media and Incubation Conditions: Variations in media composition, pH, and incubation time or temperature can affect bacterial growth and antibiotic activity. Adhere strictly to standardized protocols, such as those provided by the Clinical and Laboratory Standards

© 2026 BenchChem. All rights reserved.

Institute (CLSI) or the European Committee on Antimicrobial Susceptibility Testing (EUCAST).[11]

- Plate Edge Effects: Evaporation from the outer wells of a microtiter plate can concentrate the antibiotic and affect bacterial growth, leading to skewed results. To mitigate this, you can fill the outer wells with sterile media or water and not use them for experimental data.

- Bacterial Contamination: Contamination of your bacterial culture with other microorganisms can lead to erroneous MIC readings. Always work in a sterile environment and perform purity checks of your cultures.[12]

# Section 2: Troubleshooting Guides

This section provides detailed, step-by-step guidance for overcoming specific experimental hurdles.

## Guide 1: Troubleshooting Inconsistent MIC Assay Results

Problem: High variability in MIC values for a quinoline compound across replicate plates or experiments.

Causality: The core principle of a reliable MIC assay is consistency. Variability often stems from inconsistencies in compound preparation, bacterial culture, or the assay environment itself.

Self-Validating Protocol:

- Compound Solubility Check:
  - Action: Visually inspect your stock solution for any precipitate. If observed, try gentle warming or sonication to aid dissolution. Consider using a different solvent if solubility remains an issue.
  - Validation: A clear, homogenous stock solution is the expected outcome.
- Standardized Inoculum Preparation:

© 2026 BenchChem. All rights reserved.

- Action: Prepare a fresh bacterial suspension from an overnight culture. Adjust the turbidity to a 0.5 McFarland standard using a spectrophotometer or a McFarland standard tube. Dilute this suspension according to CLSI or EUCAST guidelines to achieve the target final inoculum concentration in the wells (typically 5 x 10^5 CFU/mL).[10]
- Validation: Perform a colony count on a sample of the final inoculum to confirm the CFU/mL is within the acceptable range.

- Assay Plate Preparation:
  - Action: Prepare serial dilutions of your quinolone compound directly in the microtiter plates. To minimize errors, use calibrated multichannel pipettes. Include a positive control (bacteria with no antibiotic) and a negative control (media only) on each plate.
  - Validation: The negative control wells should remain clear, and the positive control wells should show robust bacterial growth.
- Incubation and Reading:
  - Action: Incubate the plates at the appropriate temperature (e.g., 35-37°C) for the recommended duration (typically 16-20 hours). Read the MIC as the lowest concentration of the antibiotic that completely inhibits visible growth.[13]
  - Validation: The growth in the positive control should be clearly visible.

DOT Diagram: Troubleshooting Inconsistent MICs

© 2026 BenchChem. All rights reserved.




Click to download full resolution via product page

Caption: Workflow for troubleshooting inconsistent MIC results.

## Guide 2: Investigating the Role of Efflux Pumps in Quinolone Resistance

Problem: A novel quinoline compound has a high MIC against a specific bacterial strain, and you suspect efflux pump involvement.

Causality: Overexpression of efflux pumps reduces the intracellular concentration of the quinolone, preventing it from reaching its target. The use of an efflux pump inhibitor (EPI) can block this mechanism, leading to increased intracellular accumulation of the quinolone and a lower MIC.

Self-Validating Protocol: Efflux Pump Inhibition Assay

- Materials:
  - Your quinolone compound

© 2026 BenchChem. All rights reserved.

- Efflux pump inhibitor (EPI), e.g., Phenylalanine-arginine β-naphthylamide (PAβN)
- Resistant bacterial strain
- Susceptible control strain
- Appropriate growth medium (e.g., Mueller-Hinton Broth)
- 96-well microtiter plates

- Procedure:
  - Step 1: Prepare two sets of serial dilutions of your quinoline compound in a 96-well plate.
  - Step 2: In one set of dilutions, add a sub-inhibitory concentration of the EPI to each well. The concentration of the EPI should not inhibit bacterial growth on its own.
  - Step 3: Prepare a standardized bacterial inoculum (0.5 McFarland) and add it to all wells.
  - Step 4: Incubate the plates overnight at 37°C.
  - Step 5: Determine the MIC of your quinolone compound in the presence and absence of the EPI.
- Interpretation:
  - A significant decrease (at least four-fold) in the MIC of your quinolone in the presence of the EPI is a strong indicator that the compound is a substrate for an efflux pump in the resistant strain.
  - Validation: The EPI alone should not inhibit bacterial growth. The MIC against the susceptible strain should not be significantly affected by the EPI.

DOT Diagram: Efflux Pump Inhibition Assay Workflow

© 2026 BenchChem. All rights reserved.




Click to download full resolution via product page

Caption: Workflow for an efflux pump inhibition assay.

## Section 3: Data Presentation

© 2026 BenchChem. All rights reserved.

Table 1: Example MIC Data for a Novel Quinolone (Compound X) Against E. coli Strains with Different Resistance Mechanisms

| Strain | Resistance Mechanism(s) | MIC of Ciprofloxacin (µg/mL) | MIC of Compound X (µg/mL) | MIC of Compound X + PAβN (µg/mL) |
|---|---|---|---|---|
| ATCC 25922 | Susceptible | 0.015 | 0.03 | 0.03 |
| Strain A | gyrA (S83L) mutation | 32 | 64 | 64 |
| Strain B | Overexpression of AcrAB-TolC efflux pump | 8 | 16 | 2 |
| Strain C | gyrA (S83L) mutation + AcrAB-TolC overexpression | >128 | >256 | 64 |
| Strain D | Plasmid with qnrB1 | 2 | 4 | 4 |

# Section 4: Experimental Protocols

## Protocol 1: Identification of Mutations in the Quinolone Resistance-Determining Regions (QRDRs) of gyrA and parC

Objective: To determine if target-site mutations are responsible for quinolone resistance.

Principle: This protocol uses Polymerase Chain Reaction (PCR) to amplify the QRDRs of the gyrA and parC genes, followed by Sanger sequencing to identify any mutations.

Materials:

- Resistant and susceptible bacterial isolates

© 2026 BenchChem. All rights reserved.

- Genomic DNA extraction kit
- PCR primers for gyrA and parC QRDRs[2]
- Taq DNA polymerase and PCR buffer
- dNTPs
- Agarose gel electrophoresis equipment
- PCR product purification kit
- Sanger sequencing service

Procedure:

- Genomic DNA Extraction: Extract high-quality genomic DNA from overnight cultures of the resistant and susceptible bacterial isolates using a commercial kit.
- PCR Amplification:
  - Set up PCR reactions for both gyrA and parC for each isolate. Include a negative control (no DNA template).
  - Use primers that flank the QRDR of each gene.
  - Perform PCR with an appropriate annealing temperature and extension time for your primers and target length.
- Verification of PCR Products: Run a small amount of the PCR product on an agarose gel to confirm that a single band of the expected size has been amplified.
- PCR Product Purification: Purify the remaining PCR product to remove primers and dNTPs.
- Sanger Sequencing: Send the purified PCR products for Sanger sequencing using both the forward and reverse primers.
- Sequence Analysis:

© 2026 BenchChem. All rights reserved.

- Assemble the forward and reverse sequencing reads to obtain a consensus sequence for the QRDR of each gene.
- Align the sequences from the resistant isolates with the sequence from the susceptible (wild-type) isolate to identify any nucleotide changes.
- Translate the nucleotide sequences to amino acid sequences to determine if the mutations result in amino acid substitutions.

Expected Results: The presence of non-synonymous mutations in the QRDRs of gyrA and/or parC in the resistant isolates, which are absent in the susceptible isolate, indicates target-mediated resistance. Common resistance-conferring mutations in E. coli include substitutions at serine 83 and aspartate 87 in GyrA, and serine 80 and glutamate 84 in ParC.[2]

## Protocol 2: Assessment of Plasmid-Mediated Quinolone Resistance (PMQR) Transfer

Objective: To determine if quinolone resistance can be transferred from a resistant donor strain to a susceptible recipient strain via conjugation.

Principle: This protocol uses a filter mating conjugation experiment to facilitate the transfer of plasmids from a resistant donor strain to a susceptible recipient strain that is resistant to a different antibiotic for counter-selection.

Materials:

- Quinolone-resistant donor strain
- Quinolone-susceptible recipient strain with a different selectable marker (e.g., rifampicin resistance)
- Luria-Bertani (LB) agar and broth
- Quinolone antibiotic (e.g., ciprofloxacin)
- Counter-selection antibiotic (e.g., rifampicin)

© 2026 BenchChem. All rights reserved.

- 0.45 µm sterile membrane filters

Procedure:

- Culture Preparation: Grow overnight cultures of the donor and recipient strains separately in LB broth.
- Mating:
  - Mix equal volumes of the donor and recipient cultures.
  - Pipette the mixture onto a sterile membrane filter placed on an LB agar plate.
  - Incubate the mating plate overnight at 37°C.
- Selection of Transconjugants:
  - After incubation, resuspend the bacterial growth from the filter in sterile saline.
  - Plate serial dilutions of the suspension onto selective agar plates containing both the quinolone antibiotic and the counter-selection antibiotic.
  - Also, plate dilutions onto plates with each antibiotic separately to determine the initial resistance profiles and mutation frequencies.
- Confirmation of Transconjugants:
  - Pick colonies that grow on the double-selection plates (transconjugants).
  - Confirm their identity as the recipient strain (e.g., through biochemical tests or 16S rRNA sequencing).
  - Perform MIC testing on the transconjugants to confirm the transfer of quinolone resistance.
- Plasmid Analysis (Optional): Extract plasmids from the donor, recipient, and transconjugant strains and visualize them by agarose gel electrophoresis to confirm the transfer of a plasmid

© 2026 BenchChem. All rights reserved.

of a specific size. PCR for known PMQR genes can also be performed on the transconjugants.[1][8]

Expected Results: The growth of colonies on the double-selection plates that are confirmed to be the recipient strain with acquired quinolone resistance indicates the successful transfer of a resistance-conferring plasmid.

## References


- Insights into antibiotic resistance promoted by quinolone exposure | Antimicrobial Agents and Chemotherapy - ASM Journals. (2024-11-26). Available at: [Link]
- Targeting efflux pumps prevents the multi-step evolution of high-level resistance to fluoroquinolone in Pseudomonas aeruginosa. (2025-02-21). Microbiology Spectrum. Available at: [Link]
- Plasmid-mediated quinolone resistance genes transfer among enteric bacteria isolated from human and animal sources. (2021-06-09). PLoS ONE. Available at: [Link]
- Synergy of fluoroquinolones with other antimicrobial agents. (1991). Reviews of Infectious Diseases. Available at: [Link]
- Quinolones: Structure-activity relationships and future predictions. (2025-08-06). ResearchGate. Available at: [Link]
- Metallo-β-Lactamases: Structure, Function, Epidemiology, Treatment Options, and the Development Pipeline. (2020-07-20). Clinical Microbiology Reviews. Available at: [Link]
- Resistance Mutations in gyrA and parC are Common in Escherichia Communities of both Fluoroquinolone-Polluted and Uncontaminated Aquatic Environments. (2015-12-09). Frontiers in Microbiology. Available at: [Link]
- Plasmid-mediated quinolone resistance. (2015-01-10). Cold Spring Harbor Perspectives in Medicine. Available at: [Link]
- What does it mean when the MIC results are inconsistent amongst the replicates?. (2018-04-19). ResearchGate. Available at: [Link]


© 2026 BenchChem. All rights reserved.

- Errors in antibiotic sensitivity testing: Barking up the wrong tree. Journal of Infection and Public Health. Available at: [Link]
- Mutational Analysis of Quinolone-Resistant Determining Region gyrA and parC Genes in Quinolone-Resistant ESBL-Producing E. Coli. (2025-08-06). ResearchGate. Available at: [Link]
- Indolizinoquinolinedione Metal Complexes: Structural Characterization, In Vitro Antibacterial, and In Silico Studies. MDPI. Available at: [Link]
- Quinoline derivatives volunteering against antimicrobial resistance: rational approaches, design strategies, structure activity relationship and mechanistic insights. (2022-10-05). Journal of the Indian Chemical Society. Available at: [Link]
- Mechanisms Accounting for Fluoroquinolone Resistance in Escherichia coli Clinical Isolates. Antimicrobial Agents and Chemotherapy. Available at: [Link]
- Potential Synergistic Antibiotic Combinations against Fluoroquinolone-Resistant Pseudomonas aeruginosa. (2022-02-18). MDPI. Available at: [Link]
- Drug development concerning metallo-β-lactamases in gram-negative bacteria. Frontiers in Microbiology. Available at: [Link]
- Targeting efflux pumps prevents the multi-step evolution of high-level resistance to fluoroquinolone in Pseudomonas aeruginosa. (2025-02-21). Microbiology Spectrum. Available at: [Link]
- How to Measure Export via Bacterial Multidrug Resistance Efflux Pumps. (2016-07-05). bio-protocol.org. Available at: [Link]
- Synergy of Fluoroquinolones with Other Antimicrobial Agents. Clinical Infectious Diseases. Available at: [Link]
- Facilely Accessible Quinoline Derivatives as Potent Antibacterial Agents. Molecules. Available at: [Link]


© 2026 BenchChem. All rights reserved.

- The Challenge of Treating Infections Caused by Metallo-β-Lactamase–Producing Gram-Negative Bacteria: A Narrative Review. (PDF). ResearchGate. Available at: [Link]
- Targeting quinolone- and aminocoumarin-resistant bacteria with new gyramide analogs that inhibit DNA gyrase. MedChemComm. Available at: [Link]
- Antimicrobial Susceptibility Testing. (2023-08-08). StatPearls. Available at: [Link]
- Emergence of Plasmid-Mediated Quinolone Resistance (PMQR) Genes in Campylobacter coli in Tunisia and Detection of New Sequence Type ST13450. (2024-06-05). MDPI. Available at: [Link]
- Impact of gyrA and parCMutations on Quinolone Resistance, Doubling Time, and Supercoiling Degree of Escherichia coli | Antimicrobial Agents and Chemotherapy. ASM Journals. Available at: [Link]
- Quinolone Molecular Structure-Activity Relationships: What We Have Learned about Improving Antimicrobial Activity. ResearchGate. Available at: [Link]
- Antimicrobial resistance of bacteria isolated in a resource-limited region: the experience of the North Kivu Provincial Reference Laboratory in the Democratic Republic of the Congo. Frontiers in Public Health. Available at: [Link]
- Plasmid-mediated quinolone resistance genes transfer among enteric bacteria isolated from human and animal sources. (2026-01-09). ResearchGate. Available at: [Link]
- IDSA 2024 Guidance on the Treatment of Antimicrobial Resistant Gram-Negative Infections. Infectious Diseases Society of America. Available at: [Link]
- Plasmid-mediated quinolone resistance. PubMed. Available at: [Link]
- Detection of mutations in the gyrA and parC genes in quinolone-resistant clinical isolates of Enterobacter cloacae. Journal of Antimicrobial Chemotherapy. Available at: [Link]
- Repurposing Approved Drugs as Fluoroquinolone Potentiators to Overcome Efflux Pump Resistance in Staphylococcus aureus | Microbiology Spectrum. (2021-12-15). ASM Journals. Available at: [Link]


© 2026 BenchChem. All rights reserved.

- Ciprofloxacin (oral route). Mayo Clinic. Available at: [Link]
- Microbiology guide to interpreting minimum inhibitory concentration (MIC). Idexx. Available at: [Link]
- Structure-activity relationships in quinolone antibacterials: design, synthesis and biological activities of novel isothiazoloquinolones. PubMed. Available at: [Link]
- Antibacterial Properties of Quinoline Derivatives: A Mini- Review. (2021-11-04). Biointerface Research in Applied Chemistry. Available at: [Link]
- The Role of Efflux Pumps in the Transition from Low-Level to Clinical Antibiotic Resistance. Antibiotics. Available at: [Link]
- Mutations in the quinolone resistance-determining region of gyrA and parC in Enterobacteriaceae isolates from Brazil. ResearchGate. Available at: [Link]
- Novel Amino Acid Derivatives of Quinolines as Potential Antibacterial and Fluorophore Agents. MDPI. Available at: [Link]
- Fluoroquinolone resistance in bacteria. (2014-06-27). YouTube. Available at: [Link]
- What Every Pharmacist Should Know about Antimicrobial Susceptibility Testing. (2021-07-13). tldrpharmacy.com. Available at: [Link]
- The urgent need for metallo-β-lactamase inhibitors: an unattended global threat. The Lancet Infectious Diseases. Available at: [Link]
- Peripheral neuropathy. Wikipedia. Available at: [Link]
- In vitro synergy testing of macrolide-quinolone combinations against 41 clinical isolates of Legionella. Antimicrobial Agents and Chemotherapy. Available at: [Link]
- Structure—activity and structure—side-effect relationship for the quinolone antibacterials. (2025-08-07). ResearchGate. Available at: [Link]
- Resistance profile of plasmid-mediated quinolone resistant (PMQR) before and after plasmid curing... ResearchGate. Available at: [Link]


© 2026 BenchChem. All rights reserved.

- A SIMPLE METHOD for ASSESSMENT of MDR BACTERIA for OVER-EXPRESSED EFFLUX PUMPS. The Open Microbiology Journal. Available at: [Link]
- Synergy and antagonism of combinations with quinolones. PubMed. Available at: [Link]
- High prevalence of plasmid-mediated quinolone resistance (PMQR) among E. coli from aquatic environments in Bangladesh. (2021-12-29). PLoS ONE. Available at: [Link]
- Antimalarial Activity of Indole Derivatives: A Comprehensive Review. (2026-01-21). International Journal of Pharmaceutical Sciences Review and Research. Available at: [Link]

***Need Custom Synthesis?***

*BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.*

*Email: info@benchchem.com or Request Quote Online.*

## Sources

- 1. Plasmid-mediated quinolone resistance genes transfer among enteric bacteria isolated from human and animal sources - PMC [pmc.ncbi.nlm.nih.gov]
- 2. Resistance Mutations in gyrA and parC are Common in Escherichia Communities of both Fluoroquinolone-Polluted and Uncontaminated Aquatic Environments - PMC [pmc.ncbi.nlm.nih.gov]
- 3. Targeting efflux pumps prevents the multi-step evolution of high-level resistance to fluoroquinolone in Pseudomonas aeruginosa - PMC [pmc.ncbi.nlm.nih.gov]
- 4. Structure-activity and structure-side-effect relationships for the quinolone antibacterials - PubMed [pubmed.ncbi.nlm.nih.gov]
- 5. academic.oup.com [academic.oup.com]
- 6. Novel quinolone-derivative tackles microbial resistance | BioWorld [bioworld.com]
- 7. researchgate.net [researchgate.net]
- 8. researchgate.net [researchgate.net]
- 9. researchgate.net [researchgate.net]
- 10. Antimicrobial Susceptibility Testing - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]

© 2026 BenchChem. All rights reserved. 

- 11. Errors in antibiotic sensitivity testing: Barking up the wrong tree - PMC [pmc.ncbi.nlm.nih.gov]
- 12. Frontiers | Antimicrobial resistance of bacteria isolated in a resource-limited region: the experience of the North Kivu Provincial Reference Laboratory in the Democratic Republic of the Congo [frontiersin.org]
- 13. idexx.dk [idexx.dk]
- To cite this document: BenchChem. [Technical Support Center: Addressing Drug Resistance in Quinolone-Based Antibacterial Agents]. BenchChem, [2026]. [Online PDF]. Available at: [https://www.benchchem.com/product/b457731/docs#technical-support-center-addressing-drug-resistance-in-quinolone-based-antibacterial-agents]

---

**Disclaimer & Data Validity:**

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

**Technical Support:**The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

**Need Industrial/Bulk Grade?** Request Custom Synthesis Quote

# BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

© 2026 BenchChem. All rights reserved. 

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved.